3-(3-Fluoro-4-hydroxyphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(3-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H9FO2/c13-11-7-9(4-5-12(11)15)8-2-1-3-10(14)6-8/h1-7,14-15H
• InChI Key: PSGAOOZSOWSQFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=C(C=C2)O)F
• Molecular Formula: C12H9FO2
• DSSTOX Substance ID: DTXSID60683454
• Molecular Weight: 204.20 g/mol
• CAS RN: 406482-59-5

Description

3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% (3-FHP) is a phenolic compound that is widely used in scientific research and laboratory experiments. It is a colorless, crystalline solid that is insoluble in water and has a melting point of about 204°C. 3-FHP is a versatile compound that has a wide variety of applications in research and laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% is not well understood. It is believed that the compound binds to a variety of proteins, including those involved in the regulation of cell growth and differentiation. It is also believed to be involved in the regulation of gene expression and signal transduction pathways.
Biochemical and Physiological Effects
3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in the metabolism of lipids, proteins, and carbohydrates. It has also been shown to affect the activity of enzymes involved in the synthesis of hormones, neurotransmitters, and other signaling molecules. In addition, 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% in laboratory experiments include its low cost, availability, and stability. It is also relatively easy to synthesize and purify, and its properties can be easily manipulated to suit a variety of applications. The main limitation of 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future applications of 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% include its use in the development of novel drugs, as well as in the synthesis of polymers for use in medical and industrial applications. It could also be used as a starting material for the synthesis of a variety of compounds, such as dyes and pigments. In addition, further research is needed to better understand the mechanism of action of 3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% and its potential therapeutic effects.

Synthesis Methods

3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% is synthesized from 3-nitro-4-hydroxybenzaldehyde and 3-fluorobenzyl bromide in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 100-110°C. The reaction is complete in 4-6 hours, and the product is purified by recrystallization from a suitable solvent, such as ethanol or isopropanol.

Scientific Research Applications

3-(3-Fluoro-4-hydroxyphenyl)phenol, 95% has a variety of applications in scientific research. It has been used in studies of the structure-activity relationships of phenol derivatives, as well as in the synthesis of novel compounds for drug discovery. It has also been used in the synthesis of dyes and pigments, as well as in the synthesis of polymers for use in biomedical applications.